Borane;morpholine
Overview
Description
Borane;morpholine is a useful research compound. Its molecular formula is C4H12BNO and its molecular weight is 100.96 g/mol. The purity is usually 95%.
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Scientific Research Applications
Oxidation Reactions : Morpholine-borane reacts with sodium hypochlorite, undergoing oxidation and chlorination processes. The reaction kinetics and mechanisms have been studied, shedding light on its potential applications in chemical synthesis and modification processes (Wilson & Kelly, 1982).
Hydrogen Storage and Generation : It has been used as a hydrogen storage material, demonstrating efficient hydrogen generation via catalytic hydrolysis. This property makes it a promising candidate for applications in fuel cells and hydrogen-powered vehicles (Can & Metin, 2019).
Structural Studies and Hydrogen Storage Potential : Morpholine borane's molecular structure has been studied in both solid state and gas phase, providing insights into its hydrogen storage capabilities. The research indicates that morpholine borane could be used for on-board hydrogen generation (Ja’o et al., 2020).
Reduction Reactions : Its use in the reduction of various compounds like substituted acetophenones and benzaldehydes has been explored. These studies are significant for understanding its role in chemical synthesis and transformations (Wolfe & Kelly, 1973).
Electroless Metal Deposition : Morpholine borane has been used as a reducing agent in the electroless deposition of metals like cobalt, demonstrating its potential in the field of materials science and engineering (Tarozaitė et al., 2014).
Catalysis in Chemical Reactions : It has been employed in the synthesis and application of various catalysts, such as those used in the rhodium-catalyzed asymmetric hydrogenation. This application highlights its role in facilitating and enhancing chemical reactions (Maienza et al., 1999).
Properties
IUPAC Name |
borane;morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.BH3/c1-3-6-4-2-5-1;/h5H,1-4H2;1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFVAHVOGOBRFSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B.C1COCCN1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12BNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.96 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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